2-(2-Chloroethoxy)ethylvinyl ether

• Molecular Formula: C6H11ClO2
• Molecular Weight: 150.60 g/mol
• IUPAC Name: 1-(2-chloroethoxy)-2-ethenoxyethane
• InChI: InChI=1S/C6H11ClO2/c1-2-8-5-6-9-4-3-7/h2H,1,3-6H2
• InChI Key: DYUWIMGIHNMKSD-UHFFFAOYSA-N
• Canonical SMILES: C=COCCOCCCl

Description

2-(2-Chloroethoxy)ethylvinyl ether is a useful research compound. Its molecular formula is C6H11ClO2 and its molecular weight is 150.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

315 ml (3.3 moles) of ethyl vinyl ether and 12.5 mmoles of mercuric acetate, which rapidly dissolves, are fed into a three-neck flask of 500 ml capacity provided with a reflux condenser and mechanical stirrer and maintained under a nitrogen stream. 0.660 moles of diethylene chlorohydrin are dripped into the solution, the mixture then being heated under reflux until the ratio (gas-chromatographic analysis) of the chlorohydrin to the corresponding vinyl ether remains constant (20 hours). The mixture is then treated with anhydrous potassium carbonate (20 grams), most of the excess ethyl vinyl ether and by-product ethyl alcohol are removed under vacuum and the remaining mixture is filtered through a Gooch crucible. The filtrate is diluted with chloroform and extracted with water, the organic phase being dried with anhydrous sodium sulphate and filtered. After evaporating the solvent, the crude product is purified by preparative HPLC (stationary phase silica gel).